Cas no 886768-73-6 (tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate
• CAS No: 886768-73-6
• MF: C₁₅H₂₀F₂N₂O₂
• MW: 298.328310966492
• CID: 6382318
• PubChem ID: 72210241
• Update Time: 2025-11-01

tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate
• 3-(2,6-DIFLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-Piperazinecarboxylic acid, 3-(2,6-difluorophenyl)-, 1,1-dimethylethyl ester
• 886768-73-6
• AB46571
• 1240584-83-1
• (S)-3-(2,6-DIFLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46567
• 1240584-72-8
• (R)-3-(2,6-DIFLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46573
• EN300-1878953

• Inchi： 1S/C15H20F2N2O2/c1-15(2,3)21-14(20)19-8-7-18-12(9-19)13-10(16)5-4-6-11(13)17/h4-6,12,18H,7-9H2,1-3H3
• InChI Key： MGDSEVMUJDNAAB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNC(C2=C(F)C=CC=C2F)C1

Computed Properties

• Exact Mass: 298.14928421g/mol
• Monoisotopic Mass: 298.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±42.0 °C(Predicted)
• pka: 6.82±0.40(Predicted)

Additional information on tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate

Professional Introduction to tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate (CAS No. 886768-73-6)

Tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate, with the chemical identifier CAS No. 886768-73-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a 2,6-difluorophenyl moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The tert-butyl group is an isopropyl-substituted alkyl group that enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in drug formulations. On the other hand, the 2,6-difluorophenyl ring introduces fluorine atoms at positions that are known to be electronically and sterically influential in medicinal chemistry. Fluorine substitution can significantly alter the metabolic stability, binding affinity, and overall pharmacological profile of a compound.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the combination of a tert-butyl group and a 2,6-difluorophenyl substituent can lead to enhanced binding interactions with biological targets. For instance, computational studies suggest that this compound may exhibit potent activity against certain enzymes and receptors involved in neurological disorders. The fluorine atoms in the phenyl ring are particularly important, as they can modulate the electronic properties of the molecule, leading to improved binding affinities and selectivity.

In the context of drug discovery, tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate represents a promising scaffold for developing novel therapeutic agents. The piperazine core is a well-known pharmacophore found in many drugs used to treat conditions such as depression, anxiety, and schizophrenia. By incorporating fluorine atoms into the phenyl ring, researchers aim to enhance the metabolic stability and reduce unwanted side effects associated with some piperazine derivatives.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Preliminary studies have indicated that it may interact with serotonin receptors in a manner similar to existing antidepressants but with potentially fewer side effects. The tert-butyl group helps to stabilize the molecule during metabolic processes, reducing the likelihood of degradation into inactive or harmful byproducts.

The synthesis of tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine atoms into the phenyl ring efficiently. These methods not only improve the efficiency of synthesis but also minimize waste production, aligning with modern green chemistry principles.

From a regulatory perspective, compounds like tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Researchers are employing cutting-edge analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound thoroughly. These methods provide detailed information about the molecular structure and purity of the compound, which are critical for ensuring its suitability for pharmaceutical applications.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic rings are known to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. In tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate, the presence of two fluorine atoms at positions 2 and 6 on the phenyl ring maximizes these beneficial effects. This arrangement not only improves the compound's interaction with biological targets but also reduces its susceptibility to enzymatic degradation.

Future research directions for this compound include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Additionally, studies are being conducted to understand how variations in substituents can further optimize its activity against specific biological targets. The integration of machine learning algorithms into drug discovery processes is also expected to accelerate the development of novel derivatives based on this scaffold.

In conclusion,tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate (CAS No. 886768-73-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new treatments for neurological disorders and other conditions. As research continues to uncover new applications for this molecule,tert-butyl 3-(2,6-difluorophenyl)piperazine-1-carboxylate is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.